Cas no 26210-75-3 (2-Methyl-5-benzofuranamine)

• Product Name: 2-Methyl-5-benzofuranamine
• CAS No: 26210-75-3
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD06617946
• CID: 242604
• PubChem ID: 3157484
• Update Time: 2025-11-07

2-Methyl-5-benzofuranamine Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzofuran-5-amine
• 2-methyl-1-benzofuran-5-amine
• 5-Amino-2-methylbenzofuran
• 5-Benzofuranamine,2-methyl-
• 2-Methyl-5-amino-benzofuran
• 2-METHYL-5-BENZOFURANAMINE
• 2-methylbenzo[b]furan-5-ylamine
• 2-Methyl-benzofuran-5-ylamine
• DTXSID40390139
• CCG-321496
• MFCD06617946
• 2-methyl-5-aminobenzofuran
• AKOS000303142
• 5-Benzofuranamine, 2-methyl-
• SY045624
• (2-Methyl-1-benzofuran-5-yl)amine, AldrichCPR
• 26210-75-3
• 5-Amino-2-methyl benzofuran
• BB 0252867
• EN300-254549
• A919254
• SCHEMBL2790760
• (2-methyl-1-benzofuran-5-yl)amine
• CS-0439142
• FT-0694758
• AC5757
• DB-081435
• STK503465
• ALBB-005522
• 2-Methyl-5-benzofuranamine

• MDL： MFCD06617946
• Inchi： 1S/C9H9NO/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-5H,10H2,1H3
• InChI Key： BPWUIVGFGOGGHR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2

Experimental Properties

• Density: 1.178
• Boiling Point: 282.9°Cat760mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.648
• PSA: 39.16000
• LogP: 2.90460

2-Methyl-5-benzofuranamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT